N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[2-ethoxy-5-[(2-ethylphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C18H22N2O4S/c1-4-14-8-6-7-9-16(14)20-25(22,23)15-10-11-18(24-5-2)17(12-15)19-13(3)21/h6-12,20H,4-5H2,1-3H3,(H,19,21)
• InChI Key: OTKFXXZIALSVPO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)OCC)NC(=O)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide, also known as EIPA, is a chemical compound that has been widely used in scientific research due to its unique properties. EIPA is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it an important tool in the study of various biological systems.

Mechanism of Action

N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide works by inhibiting the activity of the Na+/H+ exchanger, which is responsible for maintaining the pH balance within cells. By inhibiting the activity of this protein, N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide can disrupt the pH balance within cells, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell migration, the regulation of intracellular pH, and the modulation of ion channels. N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide in lab experiments is its ability to inhibit the activity of the Na+/H+ exchanger, which can be used to study the role of pH regulation in various biological systems. However, one limitation of using N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide, including the development of new therapeutic agents based on its anti-inflammatory properties, the study of its effects on ion channels, and the investigation of its potential as a tool for the study of pH regulation in various biological systems. Additionally, further research is needed to determine the optimal dosages and concentrations of N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide for use in various experiments.

Synthesis Methods

N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide can be synthesized through a multi-step process involving the reaction of 2-ethylphenylamine with ethyl 2-bromoacetate, followed by the reaction of the resulting compound with sodium ethoxide and 2-ethoxy-5-nitrobenzenesulfonamide. The final step involves the reduction of the nitro group to an amine using palladium on carbon and hydrogen gas.

Scientific Research Applications

N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide has been used in a variety of scientific research applications, including the study of ion channels, cell migration, and regulation of intracellular pH. N-(2-ethoxy-5-(N-(2-ethylphenyl)sulfamoyl)phenyl)acetamide has been shown to inhibit the activity of the Na+/H+ exchanger, a membrane protein that regulates intracellular pH, making it an important tool in the study of pH regulation in various biological systems.